(4-Bromophenyl)(dimethyl)silanol
Overview
Description
(4-Bromophenyl)(dimethyl)silanol, also known as BDS, is a chemical compound that has been widely studied for its potential applications in various fields of science. This compound is a silanediol derivative that contains a bromophenyl group and two methyl groups attached to a silicon atom. BDS has been found to exhibit interesting properties that make it a promising candidate for use in scientific research.
Mechanism of Action
The mechanism of action for (4-Bromophenyl)(dimethyl)silanol is not fully understood, but it is believed to involve the formation of hydrogen bonds between the silanol groups and other molecules. This interaction may play a role in the ability of (4-Bromophenyl)(dimethyl)silanol to act as a ligand for metal catalysts and as a corrosion inhibitor.
Biochemical and Physiological Effects:
(4-Bromophenyl)(dimethyl)silanol has not been extensively studied for its biochemical or physiological effects, but it has been found to be non-toxic in animal studies. It is not known if (4-Bromophenyl)(dimethyl)silanol has any pharmacological effects in humans.
Advantages and Limitations for Lab Experiments
One advantage of using (4-Bromophenyl)(dimethyl)silanol in lab experiments is its ability to act as a versatile reagent for organic synthesis. (4-Bromophenyl)(dimethyl)silanol is also relatively easy to synthesize and purify, making it a cost-effective option for research labs. One limitation of using (4-Bromophenyl)(dimethyl)silanol is its potential for air and moisture sensitivity, which can impact its stability and reactivity.
Future Directions
There are many potential future directions for research on (4-Bromophenyl)(dimethyl)silanol, including its use as a precursor for the synthesis of other silanol derivatives with unique properties. (4-Bromophenyl)(dimethyl)silanol may also be studied for its potential applications in the development of new materials, such as flame retardant polymers. Additionally, further research is needed to fully understand the mechanism of action of (4-Bromophenyl)(dimethyl)silanol and its potential biochemical and physiological effects.
Scientific Research Applications
(4-Bromophenyl)(dimethyl)silanol has been used in a variety of scientific research applications, including as a ligand for metal catalysts, as a reagent for organic synthesis, and as a precursor for the synthesis of other silanol derivatives. (4-Bromophenyl)(dimethyl)silanol has also been studied for its potential use as a corrosion inhibitor for metals and as a flame retardant for polymers.
properties
IUPAC Name |
(4-bromophenyl)-hydroxy-dimethylsilane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrOSi/c1-11(2,10)8-5-3-7(9)4-6-8/h3-6,10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSWBWPVZJWOBBX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C1=CC=C(C=C1)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrOSi | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30775517 | |
Record name | (4-Bromophenyl)(dimethyl)silanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30775517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromophenyl)(dimethyl)silanol | |
CAS RN |
18246-02-1 | |
Record name | (4-Bromophenyl)(dimethyl)silanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30775517 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.